Cas no 57278-38-3 (4(3H)-Pyrimidinone,2-amino-6-methyl-5-[3-[[3-(trifluoromethyl)phenyl]amino]propyl]-)

4(3H)-Pyrimidinone,2-amino-6-methyl-5-[3-[[3-(trifluoromethyl)phenyl]amino]propyl]- structure
57278-38-3 structure
Product Name:4(3H)-Pyrimidinone,2-amino-6-methyl-5-[3-[[3-(trifluoromethyl)phenyl]amino]propyl]-
CAS No:57278-38-3
MF:C15H17F3N4O
MW:326.316893339157
CID:381831
PubChem ID:135491140
Update Time:2025-04-19

4(3H)-Pyrimidinone,2-amino-6-methyl-5-[3-[[3-(trifluoromethyl)phenyl]amino]propyl]- Chemical and Physical Properties

Names and Identifiers

    • 4(3H)-Pyrimidinone,2-amino-6-methyl-5-[3-[[3-(trifluoromethyl)phenyl]amino]propyl]-
    • 2-amino-6-methyl-5-[3-[3-(trifluoromethyl)anilino]propyl]-1H-pyrimidin-4-one
    • 2-amino-6-methyl-5-[3-(3-trifluoromethyl-anilino)-propyl]-3H-pyrimidin-4-one
    • 5-< 3-(3-Trifluormethyl-anilino)-propyl> -2-amino-4-hydroxy-6-methyl-pyrimidin
    • AC1L7D9Q
    • NSC210448
    • 57278-38-3
    • NSC-210448
    • DTXSID80308950
    • Inchi: 1S/C15H17F3N4O/c1-9-12(13(23)22-14(19)21-9)6-3-7-20-11-5-2-4-10(8-11)15(16,17)18/h2,4-5,8,20H,3,6-7H2,1H3,(H3,19,21,22,23)
    • InChI Key: IVTCSFDEFPKANN-UHFFFAOYSA-N
    • SMILES: FC(C1=CC=CC(=C1)NCCCC1C(NC(N)=NC=1C)=O)(F)F

Computed Properties

  • Exact Mass: 326.13561
  • Monoisotopic Mass: 326.135
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 513
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 79.5Ų

Experimental Properties

  • Density: 1.36
  • Boiling Point: 470.9°C at 760 mmHg
  • Flash Point: 238.6°C
  • Refractive Index: 1.572
  • PSA: 79.51
  • LogP: 3.37820
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